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Compound of Interest

Compound Name: 4-Oxopentyl formate

Cat. No.: B3055181

Disclaimer: This document is an in-depth technical guide compiled from available safety data
for structurally analogous compounds and general chemical safety principles. As of the date of
this publication, a comprehensive, experimentally verified Safety Data Sheet (SDS) for 4-
oxopentyl formate is not readily available. The information herein is intended for use by
trained professionals in research, drug development, and other scientific fields and should be
used to supplement, not replace, a thorough risk assessment and adherence to all applicable
safety regulations.

Executive Summary

4-Oxopentyl formate is a chemical compound of interest in various research and development
applications. Due to the limited availability of specific safety and toxicological data, this guide
provides a comprehensive overview of its anticipated hazards, safe handling procedures, and
emergency responses based on a "read-across" approach from structurally similar compounds,
namely short-chain alkyl formates (propyl formate, butyl formate, pentyl formate) and aliphatic
ketones (2-pentanone).

Based on this analysis, 4-oxopentyl formate is anticipated to be a flammable liquid and vapor.
It is likely to cause serious eye irritation and may cause respiratory irritation. Ingestion and
inhalation may be harmful. This guide outlines the necessary precautions for handling this
compound, including the use of appropriate personal protective equipment (PPE), engineering
controls, and emergency procedures.
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Predicted GHS Hazard Classification

The following Globally Harmonized System (GHS) classification is predicted for 4-oxopentyl

formate based on the classifications of its structural analogues.

Hazard Class

Hazard Category

Hazard Statement

Flammable Liquids

Category 2 or 3

H225: Highly flammable liquid
and vapor, or H226:

Flammable liquid and vapor.[1]

[21(31[4]

Serious Eye Damage/Eye

Irritation

Category 2A

H319: Causes serious eye
irritation.[5][6][7][8]

Specific Target Organ Toxicity -

Single Exposure

Category 3

H335: May cause respiratory
irritation.[6][9][10][11]

Acute Toxicity (Oral)

Category 4 (Predicted)

H302: Harmful if swallowed.
[12][13]

Acute Toxicity (Inhalation)

Category 4 (Predicted)

H332: Harmful if inhaled.

Physical and Chemical Properties

The following table summarizes the known and predicted physical and chemical properties of

4-oxopentyl formate and its structural analogues. This data is essential for understanding its

behavior and for designing safe handling and storage procedures.
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4-Oxopentyl
Propyl Butyl Pentyl 2-
Property Formate
. Formate Formate Formate Pentanone
(Predicted)
Molecular
CeH1003 CaHs0O2[14] CsH1002 CeH1202 CsH100
Formula
Molecular 88.11 g/mol 102.13 g/mol 116.16 g/mol
) 130.14 g/mol 86.13 g/mol
Weight [14] [15] [16]
Colorless
o Colorless Colorless Colorless Colorless
Appearance liquid fquid[17] lquid[1] iquid iquid
iqui iqui iqui iqui
(Predicted) a a a a
Fruity, ester- .
) ) . Fruity,
Odor like Fruity Pungent Plum-like .
) acetone-like
(Predicted)
- ) ~160-180 °C
Boiling Point ) 80-81 °C[19] 107 °C 132.4°C 101.7 °C[12]
(Estimated)
Melting Point Not available -93 °C[19] -91 °C[15] -73.5°C -78 °C
) ~40-60 °C
Flash Point _ -3 °C[19] 18 °C[15] 31.9°C 12 °C[12]
(Estimated)
~0.95-1.05
) 0.904 0.806
Density g/mL 0.88 g/mL 0.9 g/mL
) g/mL[19] g/mL[12]
(Estimated)
L Slightly .
Solubility in Slightly Soluble (60
soluble Soluble[19] Insoluble
Water ) soluble g/L)[12]
(Predicted)

Toxicology and Health Effects

The primary health hazards associated with 4-oxopentyl formate are predicted based on the

toxicology of formate esters and aliphatic ketones.

e Eye Irritation: Direct contact is expected to cause serious eye irritation, characterized by

redness, pain, and potential for corneal damage.[12][18]
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o Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract, leading to
coughing and shortness of breath.[17][20] High concentrations may cause central nervous
system depression with symptoms like dizziness and drowsiness.[10][18]

o Skin Contact: Prolonged or repeated skin contact may cause irritation and dermatitis.

 Ingestion: Ingestion is expected to be harmful and may cause gastrointestinal irritation,
nausea, and vomiting.[17][18]

e Metabolism: Formate esters can be metabolized to formic acid, which can lead to acidosis
and other toxic effects if absorbed in significant quantities.[21]

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is mandatory when handling 4-oxopentyl formate. The
following methodologies are based on best practices for handling flammable and irritant
organic compounds.

Engineering Controls

» Ventilation: All handling of 4-oxopentyl formate should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[18]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and
hot surfaces. Use explosion-proof electrical equipment.[12][18]

e Grounding: Ground and bond all containers and transfer equipment to prevent the buildup of
static electricity.[18]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure.

Figure 1. Recommended Personal Protective Equipment for handling 4-oxopentyl formate.

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, acids, and bases.[12][18] The
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storage area should be designated for flammable liquids.

» Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Do
not dispose of it in drains or the environment.

Emergency Procedures

A clear and practiced emergency response plan is critical.

Figure 2. Logical workflow for emergency response to incidents involving 4-oxopentyl
formate.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[17][18]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical aid if irritation
develops and persists.[17][18]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[17]

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Get medical aid immediately.[17][18]

Conclusion

While specific data for 4-oxopentyl formate is lacking, a conservative approach based on the
known hazards of similar formate esters and ketones is warranted. This compound should be
treated as a highly flammable, irritant chemical. All personnel handling this substance must be
thoroughly trained on its potential hazards and the appropriate safety protocols outlined in this
guide. The use of proper engineering controls and personal protective equipment is paramount
to ensure a safe working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [4-Oxopentyl Formate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055181#4-oxopentyl-formate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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